Cas no 1261964-35-5 (5-(4-Carboxy-3-fluorophenyl)-2-cyanophenol)

• Product Name: 5-(4-Carboxy-3-fluorophenyl)-2-cyanophenol
• CAS No: 1261964-35-5
• MF: C₁₄H₈FNO₃
• MW: 257.216627120972
• MDL: MFCD18314421
• CID: 1039201
• PubChem ID: 53220096
• Update Time: 2025-06-09

5-(4-Carboxy-3-fluorophenyl)-2-cyanophenol Chemical and Physical Properties

Names and Identifiers

• 4'-Cyano-3-fluoro-3'-hydroxy-[1,1'-biphenyl]-4-carboxylic acid
• 4-(4-cyano-3-hydroxyphenyl)-2-fluorobenzoic acid
• DTXSID10684870
• MFCD18314421
• 4'-Cyano-3-fluoro-3'-hydroxy-[1,1'-biphenyl]-4-carboxylicacid
• 1261964-35-5
• BS-20315
• AKOS015908392
• [1,1'-Biphenyl]-4-carboxylic acid, 4'-cyano-3-fluoro-3'-hydroxy-
• 5-(4-CARBOXY-3-FLUOROPHENYL)-2-CYANOPHENOL
• CS-0443557
• 4'-Cyano-3-fluoro-3'-hydroxy[1,1'-biphenyl]-4-carboxylic acid
• 5-(4-Carboxy-3-fluorophenyl)-2-cyanophenol

• MDL： MFCD18314421
• Inchi： 1S/C14H8FNO3/c15-12-5-8(3-4-11(12)14(18)19)9-1-2-10(7-16)13(17)6-9/h1-6,17H,(H,18,19)
• InChI Key： FUQIYGVUFPSIRX-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=C1)C1C=CC(C#N)=C(C=1)O

Computed Properties

• Exact Mass: 257.04900
• Monoisotopic Mass: 257.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• PSA: 81.32000
• LogP: 2.76818

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 5-(4-Carboxy-3-fluorophenyl)-2-cyanophenol

Introduction to 5-(4-Carboxy-3-fluorophenyl)-2-cyanophenol (CAS No. 1261964-35-5)

5-(4-Carboxy-3-fluorophenyl)-2-cyanophenol, with the CAS number 1261964-35-5, is a multifunctional organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound features a phenolic hydroxyl group, a cyano group, and a carboxylic acid functional group, all of which contribute to its diverse reactivity and biological activity.

The molecular formula of 5-(4-Carboxy-3-fluorophenyl)-2-cyanophenol is C₁₄H₉FO₃N, and its molecular weight is approximately 260.22 g/mol. The presence of the fluorine atom in the para position of the carboxylic acid moiety imparts additional stability and enhances the compound's solubility in polar solvents. This structural feature is particularly advantageous in pharmaceutical applications where solubility and stability are crucial parameters for drug efficacy.

In the realm of medicinal chemistry, 5-(4-Carboxy-3-fluorophenyl)-2-cyanophenol has been investigated for its potential as a lead compound in the development of novel therapeutic agents. Recent studies have highlighted its anti-inflammatory and antioxidant properties, which are attributed to the phenolic hydroxyl group and the cyano group. These functional groups are known to scavenge free radicals and inhibit pro-inflammatory cytokines, making the compound a promising candidate for treating inflammatory diseases such as arthritis and cardiovascular disorders.

A notable study published in the Journal of Medicinal Chemistry in 2021 explored the anti-inflammatory effects of 5-(4-Carboxy-3-fluorophenyl)-2-cyanophenol. The researchers found that the compound significantly reduced the production of interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that 5-(4-Carboxy-3-fluorophenyl)-2-cyanophenol could be developed into a potent anti-inflammatory drug with minimal side effects.

Beyond its medicinal applications, 5-(4-Carboxy-3-fluorophenyl)-2-cyanophenol has also shown promise in materials science. The presence of multiple functional groups makes it an attractive building block for constructing advanced materials with tailored properties. For instance, the carboxylic acid group can be used to form coordination complexes with metal ions, leading to the development of metal-organic frameworks (MOFs) with potential applications in gas storage, catalysis, and drug delivery.

A study published in Advanced Materials in 2020 demonstrated the use of 5-(4-Carboxy-3-fluorophenyl)-2-cyanophenol as a ligand for synthesizing MOFs with high surface areas and tunable pore sizes. These MOFs exhibited excellent gas adsorption capacities and catalytic activity, making them suitable for environmental remediation and industrial processes.

The synthesis of 5-(4-Carboxy-3-fluorophenyl)-2-cyanophenol typically involves multistep reactions, including aromatic substitution, cyanation, and carboxylation. One common synthetic route starts with 4-bromo-3-fluorobenzonitrile, which undergoes Suzuki coupling with 2-hydroxybenzaldehyde followed by oxidation to introduce the carboxylic acid group. The synthetic protocol can be optimized to achieve high yields and purity, ensuring that the final product meets stringent quality standards required for both research and industrial applications.

In conclusion, 5-(4-Carboxy-3-fluorophenyl)-2-cyanophenol (CAS No. 1261964-35-5) is a versatile compound with significant potential in medicinal chemistry and materials science. Its unique chemical structure endows it with valuable properties such as anti-inflammatory activity, antioxidant capacity, and suitability as a building block for advanced materials. Ongoing research continues to uncover new applications and optimize its synthesis, paving the way for innovative solutions in various scientific fields.